methyl 3-[(3-bromobenzoyl)amino]benzoate

• IUPAC Name: methyl 3-[(3-bromobenzoyl)amino]benzoate
• InChI: InChI=1S/C15H12BrNO3/c1-20-15(19)11-5-3-7-13(9-11)17-14(18)10-4-2-6-12(16)8-10/h2-9H,1H3,(H,17,18)
• InChI Key: PYBNSZBDOQVAFX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC=C1)NC(=O)C2=CC(=CC=C2)Br
• Molecular Formula: C15H12BrNO3
• Molecular Weight: 334.16 g/mol

Description

Methyl 3-[(3-bromobenzoyl)amino]benzoate is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in the field of medicinal chemistry. This compound belongs to the class of benzamides and is commonly used as a starting material for the synthesis of other biologically active compounds. In

Mechanism of Action

The mechanism of action of methyl 3-[(3-bromobenzoyl)amino]benzoate is not well understood. However, it is believed that this compound may exert its biological activity by inhibiting specific enzymes or proteins involved in various cellular processes.
Biochemical and Physiological Effects:
Methyl 3-[(3-bromobenzoyl)amino]benzoate has been shown to exhibit various biochemical and physiological effects. For example, this compound has been reported to possess anti-inflammatory and analgesic properties. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, this compound has been reported to exhibit antimicrobial activity against various bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl 3-[(3-bromobenzoyl)amino]benzoate in lab experiments is its versatility as a starting material for the synthesis of various biologically active compounds. However, the synthesis of this compound can be challenging, and the purity of the final product can be difficult to achieve. Additionally, the mechanism of action of this compound is not well understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for the research and development of methyl 3-[(3-bromobenzoyl)amino]benzoate. One potential direction is the synthesis of novel derivatives of this compound with improved biological activity. Another direction is the elucidation of the mechanism of action of this compound, which could provide valuable insights into its potential applications in the development of new drugs. Additionally, the use of this compound in combination with other drugs or therapies could lead to the development of more effective treatments for various diseases.

Synthesis Methods

The synthesis of methyl 3-[(3-bromobenzoyl)amino]benzoate involves the reaction of 3-bromobenzoyl chloride with methyl 3-aminobenzoate in the presence of a base such as triethylamine. This reaction results in the formation of the desired compound along with the release of hydrochloric acid. The purity of the compound can be improved by recrystallization from an appropriate solvent.

Scientific Research Applications

Methyl 3-[(3-bromobenzoyl)amino]benzoate has been extensively used in the synthesis of various biologically active compounds such as antitumor agents, anti-inflammatory agents, and antimicrobial agents. This compound has also been used as a starting material for the synthesis of inhibitors of protein kinases, which are important targets in the development of anticancer drugs.